Cas no 1052546-96-9 (4-(Aminomethyl)-2-isopropyloxazole hydrochloride)

• Product Name: 4-(Aminomethyl)-2-isopropyloxazole hydrochloride
• CAS No: 1052546-96-9
• MF: C₇H₁₃ClN₂O
• MW: 176.643920660019
• CID: 1082917
• PubChem ID: 16427108
• Update Time: 2025-07-24

4-(Aminomethyl)-2-isopropyloxazole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-2-isopropyloxazole hydrochloride
• 2-(1-methylethyl)-4-Oxazolemethanamine hydrochloride
• MFCD08275730
• (2-Isopropyloxazol-4-yl)methanaminehydrochloride
• DB-353310
• 4-(Aminomethyl)-2-isopropyloxazolehydrochloride
• DB-059318
• (2-propan-2-yl-1,3-oxazol-4-yl)methanamine;hydrochloride
• 4-(Aminomethyl)-2-isopropyloxazole HCl 95+%
• 4-(aminomethyl)-2-isopropyloxazole hcl
• 1-[2-(propan-2-yl)-1,3-oxazol-4-yl]methanamine hydrochloride
• 1-(2-ISOPROPYL-1,3-OXAZOL-4-YL)METHANAMINE HYDROCHLORIDE
• AKOS005255408
• (2-Isopropyloxazol-4-yl)methanamine hydrochloride
• 1052546-96-9
• 3,5-Dichloro-D-tyrosine;D-(3,5-Dichloro)tyrosine
• 4-(aminomethyl)-2-isopropyl-1,3-oxazole hydrochloride
• 15924-16-0

• Inchi： 1S/C7H12N2O.ClH/c1-5(2)7-9-6(3-8)4-10-7;/h4-5H,3,8H2,1-2H3;1H
• InChI Key： OVJYWQGFEKGXFC-UHFFFAOYSA-N
• SMILES： Cl.O1C=C(CN)N=C1C(C)C

Computed Properties

• Exact Mass: 176.07200
• Monoisotopic Mass: 176.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.05000
• LogP: 2.75900

Additional information on 4-(Aminomethyl)-2-isopropyloxazole hydrochloride

Introduction to 4-(Aminomethyl)-2-isopropyloxazole Hydrochloride (CAS No. 1052546-96-9)

4-(Aminomethyl)-2-isopropyloxazole Hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1052546-96-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the oxazole class, which is renowned for its diverse biological activities and structural versatility. The presence of both an aminomethyl and an isopropyloxazole moiety in its molecular structure endows it with unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The aminomethyl group, characterized by the -CH₂NH₂ moiety, introduces a nucleophilic center that can participate in various chemical reactions such as condensation, alkylation, and acylation. This functionality is particularly useful in the synthesis of peptidomimetics and protein-protein interaction inhibitors, where the ability to form hydrogen bonds and coordinate with metal ions is crucial. Additionally, the isopropyloxazole ring system contributes to the compound's stability and reactivity, making it a promising candidate for further derivatization and functionalization.

In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Studies have demonstrated that oxazole-based compounds exhibit antimicrobial, anti-inflammatory, and anticancer properties. The isopropyloxazole moiety, in particular, has been shown to enhance binding affinity to biological targets by improving solubility and metabolic stability. This has led to extensive research into optimizing the pharmacokinetic profiles of oxazole derivatives for clinical applications.

One of the most compelling aspects of 4-(Aminomethyl)-2-isopropyloxazole Hydrochloride is its potential as a building block for drug discovery. The combination of the aminomethyl group and the isopropyloxazole scaffold provides a versatile platform for designing molecules that can interact with specific biological pathways. For instance, researchers have explored its utility in developing small-molecule inhibitors targeting enzymes involved in cancer metabolism. The ability to modify both functional groups allows for fine-tuning of physicochemical properties such as solubility, permeability, and binding affinity.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, which is a critical factor for pharmaceutical formulations. Improved solubility often translates to better bioavailability and efficacy upon administration. This property makes 4-(Aminomethyl)-2-isopropyloxazole Hydrochloride particularly attractive for oral and injectable drug formulations where rapid absorption and distribution are desired.

Recent advancements in computational chemistry have further accelerated the design and optimization of oxazole derivatives like 4-(Aminomethyl)-2-isopropyloxazole Hydrochloride. Molecular modeling techniques have enabled researchers to predict binding interactions between this compound and target proteins with high accuracy. This has facilitated the identification of lead compounds that can be further refined through medicinal chemistry approaches. Such computational strategies are integral to modern drug discovery pipelines, reducing the time and cost associated with experimental screening.

The synthesis of 4-(Aminomethyl)-2-isopropyloxazole Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions to introduce the aminomethyl group, followed by cyclization to form the isopropyloxazole ring system. The final step involves salt formation with hydrochloric acid to improve solubility. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research applications.

In conclusion, 4-(Aminomethyl)-2-isopropyloxazole Hydrochloride (CAS No. 1052546-96-9) represents a promising candidate in pharmaceutical research due to its unique structural features and versatile reactivity. The interplay between the aminomethyl and isopropyloxazole moieties offers numerous opportunities for developing novel therapeutic agents with improved pharmacological properties. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in drug discovery and development efforts worldwide.